Cas no 41442-92-6 (5,5'-butane-1,4-diylbis(1H-1,2,4-triazol-3-amine))

5,5'-butane-1,4-diylbis(1H-1,2,4-triazol-3-amine) structure
41442-92-6 structure
Product Name:5,5'-butane-1,4-diylbis(1H-1,2,4-triazol-3-amine)
CAS No:41442-92-6
MF:C8H14N8
MW:222.25035905838
CID:926971
PubChem ID:343493
Update Time:2025-04-19

5,5'-butane-1,4-diylbis(1H-1,2,4-triazol-3-amine) Chemical and Physical Properties

Names and Identifiers

    • 5,5'-butane-1,4-diylbis(1H-1,2,4-triazol-3-amine)
    • 5-[4-(3-amino-1H-1,2,4-triazol-5-yl)butyl]-1H-1,2,4-triazol-3-amine
    • 1,4-bis(5-amino-1,2,4-triazol-3-yl)butane
    • 1H,1'H-5,5'-Butandiyl-bis-[1,2,4]triazol-3-ylamin
    • 1H,1'H-5,5'-butanediyl-bis-[1,2,4]triazol-3-ylamine
    • AC1L7YHH
    • CBDivE_004907
    • CTK1D7792
    • NSC382948
    • STOCK3S-94952
    • SureCN8660213
    • NSC-382948
    • 41442-92-6
    • SCHEMBL8660213
    • AKOS001660577
    • 1H-1,2,4-Triazol-3-amine, 5-[4-(3-amino-1H-1,2,4-triazol-5-yl)butyl]-
    • 5,5'-(Butane-1,4-diyl)bis(1H-1,2,4-triazol-3-amine)
    • 5,5'-(Butane-1,4-diyl)di(1H-1,2,4-triazol-3-amine)
    • MFCD00452054
    • SR-01000480495
    • STL032043
    • AKOS005640017
    • 3-[4-(5-amino-1H-1,2,4-triazol-3-yl)butyl]-1H-1,2,4-triazol-5-amine
    • 5-[4-(5-amino-2H-1,2,4-triazol-3-yl)butyl]-1H-1,2,4-triazol-3-amine
    • DS-008902
    • DTXSID10321894
    • SR-01000480495-1
    • Inchi: 1S/C8H14N8/c9-7-11-5(13-15-7)3-1-2-4-6-12-8(10)16-14-6/h1-4H2,(H3,9,11,13,15)(H3,10,12,14,16)
    • InChI Key: GNAZDVZJXQCLPG-UHFFFAOYSA-N
    • SMILES: N1C(CCCCC2=NC(N)=NN2)=NC(N)=N1

Computed Properties

  • Exact Mass: 222.13442
  • Monoisotopic Mass: 222.13414248g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • PSA: 135.18
  • LogP: 0.81500
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